Hydrogen-bonding interactions and magnetic relaxation dynamics in tetracoordinated cobalt(ii) single-ion magnets†
Dalton Transactions Pub Date: 2018-11-29 DOI: 10.1039/C8DT04537B
Abstract
Three tetracoordinated cobalt(II) complexes with a series of unsymmetrical bidentate ligands were synthesized and crystallographically characterized. Although their static magnetic properties are similar, their dynamic magnetic properties differ drastically depending indirectly on intermolecular hydrogen-bonding interactions.
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